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Compound of Interest

Compound Name: 3-Fluoro-5-formylbenzonitrile

Cat. No.: B581179 Get Quote

An In-depth Technical Guide on the GHS Classification of 3-Fluoro-5-formylbenzonitrile

This guide provides a comprehensive overview of the Globally Harmonized System (GHS) of

Classification and Labelling of Chemicals for 3-Fluoro-5-formylbenzonitrile, tailored for

researchers, scientists, and professionals in drug development.

Chemical Identification
Identifier Value

IUPAC Name 3-fluoro-5-formylbenzonitrile[1]

Synonyms
3-Cyano-5-fluorobenzaldehyde, 5-Cyano-3-

fluorobenzaldehyde[1]

CAS Number 1003708-42-6[1]

Molecular Formula C₈H₄FNO[1]

Molecular Weight 149.12 g/mol [1]

Chemical Structure (Smiles: C1=C(C=C(C=C1C#N)F)C=O)[1]

GHS Hazard Classification
The GHS classification for 3-Fluoro-5-formylbenzonitrile is aggregated from multiple

notifications and may vary depending on impurities and other factors. The following tables

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b581179?utm_src=pdf-interest
https://www.benchchem.com/product/b581179?utm_src=pdf-body
https://www.benchchem.com/product/b581179?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.benchchem.com/product/b581179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


summarize the reported classifications.

Hazard Statements
Hazard Code Description

Notified Classification
Ratio

H302 Harmful if swallowed 100%[1]

H312 Harmful in contact with skin 66.7%[1]

H315 Causes skin irritation 66.7%[1]

H319 Causes serious eye irritation 66.7%[1]

H332 Harmful if inhaled 66.7%[1]

H335 May cause respiratory irritation 66.7%[1]

Hazard Classes and Categories
Hazard Class Category

Notified Classification
Ratio

Acute Toxicity, Oral 4 100%[1]

Acute Toxicity, Dermal 4 66.7%[1]

Skin Irritation 2 66.7%[1]

Eye Irritation 2A 66.7%[1]

Acute Toxicity, Inhalation 4 66.7%[1]

Specific Target Organ Toxicity,

Single Exposure
3 66.7%[1]

GHS Label Elements
Element Description

Pictogram

Signal Word Warning[1]
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Note: The exclamation mark pictogram is used for a variety of hazards including acute toxicity

(harmful), skin/eye irritation, and respiratory tract irritation.

Precautionary Measures
A comprehensive set of precautionary statements is recommended for handling 3-Fluoro-5-
formylbenzonitrile. These are categorized into prevention, response, storage, and disposal.

Precautionary Statements (P-Codes)
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Category Code Statement

Prevention P261

Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.[2][3][4]

P264
Wash skin thoroughly after

handling.[2][3][4]

P270

Do not eat, drink or smoke

when using this product.[2][3]

[4]

P271
Use only outdoors or in a well-

ventilated area.[2][3][4]

P280

Wear protective gloves/ eye

protection/ face protection.[2]

[3][4]

Response P301+P317
IF SWALLOWED: Get medical

help.[1]

P302+P352
IF ON SKIN: Wash with plenty

of soap and water.[1][2][3]

P304+P340

IF INHALED: Remove person

to fresh air and keep

comfortable for breathing.[1][2]

[3]

P305+P351+P338

IF IN EYES: Rinse cautiously

with water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.[1][2][3]

P317 Get medical help.[1]

P319
Get medical help if you feel

unwell.[1]
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P321

Specific treatment (see

supplemental first aid

instruction on this label).[1]

P330 Rinse mouth.[1][2][3]

P332+P317
If skin irritation occurs: Get

medical help.[1]

P337+P317
If eye irritation persists: Get

medical help.[1]

P362+P364

Take off contaminated clothing

and wash it before reuse.[1][2]

[3]

Storage P403+P233

Store in a well-ventilated

place. Keep container tightly

closed.[1][2][3]

P405 Store locked up.[1][2][3]

Disposal P501

Dispose of contents/ container

to an approved waste disposal

plant.[1][2][3]

Experimental Protocols
Detailed experimental protocols for the determination of GHS classifications for 3-Fluoro-5-
formylbenzonitrile are not publicly available in the searched resources. The classifications are

typically derived from data submitted by manufacturers and suppliers to regulatory bodies like

the European Chemicals Agency (ECHA). These studies would generally follow internationally

recognized guidelines, such as those from the Organisation for Economic Co-operation and

Development (OECD) for testing chemicals.

Visualized Workflows and Relationships
The following diagrams illustrate the logical relationships in GHS classification and safe

handling procedures.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://www.benchchem.com/product/b581179?utm_src=pdf-body
https://www.benchchem.com/product/b581179?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Data Collection

Hazard Evaluation

Hazard Communication

Physical-Chemical Properties

Classification according to
GHS Criteria

Toxicological Data
(Acute, Chronic) Ecotoxicological Data

Safety Data Sheet (SDS)
Generation

Label Generation
(Pictogram, Signal Word,

Statements)

Click to download full resolution via product page

GHS Classification Workflow
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Receiving
3-Fluoro-5-formylbenzonitrile

Read and Understand
Safety Data Sheet (SDS)

Don Personal Protective
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(Gloves, Eye Protection)
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(e.g., Fume Hood)
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After Use
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(P301, P302, P304, P305)
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Safe Handling Protocol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. 3-Fluoro-5-formylbenzonitrile | C8H4FNO | CID 44754917 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. fishersci.com [fishersci.com]

3. store.apolloscientific.co.uk [store.apolloscientific.co.uk]

4. 2-Fluoro-5-formylbenzonitrile | 218301-22-5 | Tokyo Chemical Industry (India) Pvt. Ltd.
[tcichemicals.com]

To cite this document: BenchChem. [GHS classification of 3-Fluoro-5-formylbenzonitrile].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b581179#ghs-classification-of-3-fluoro-5-
formylbenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b581179?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/3-Fluoro-5-formylbenzonitrile
https://www.fishersci.com/store/msds?partNumber=AC397940050&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/PC8847_msds.pdf
https://www.tcichemicals.com/IN/en/p/C2692
https://www.tcichemicals.com/IN/en/p/C2692
https://www.benchchem.com/product/b581179#ghs-classification-of-3-fluoro-5-formylbenzonitrile
https://www.benchchem.com/product/b581179#ghs-classification-of-3-fluoro-5-formylbenzonitrile
https://www.benchchem.com/product/b581179#ghs-classification-of-3-fluoro-5-formylbenzonitrile
https://www.benchchem.com/product/b581179#ghs-classification-of-3-fluoro-5-formylbenzonitrile
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b581179?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b581179?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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